Cas no 2229610-50-6 (4-chloro-6-(nitromethyl)-1,3-dioxaindane)

• Product Name: 4-chloro-6-(nitromethyl)-1,3-dioxaindane
• CAS No: 2229610-50-6
• MF: C₈H₆ClNO₄
• MW: 215.590541362762
• CID: 5804682
• PubChem ID: 165966900
• Update Time: 2025-06-14

4-chloro-6-(nitromethyl)-1,3-dioxaindane Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(nitromethyl)-1,3-dioxaindane
• 2229610-50-6
• EN300-1988673

• Inchi： 1S/C8H6ClNO4/c9-6-1-5(3-10(11)12)2-7-8(6)14-4-13-7/h1-2H,3-4H2
• InChI Key： UKKZNNLNEJVVSV-UHFFFAOYSA-N
• SMILES： ClC1=CC(C[N+](=O)[O-])=CC2=C1OCO2

Computed Properties

• Exact Mass: 214.9985354g/mol
• Monoisotopic Mass: 214.9985354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.3Ų

Additional information on 4-chloro-6-(nitromethyl)-1,3-dioxaindane

Comprehensive Overview of 4-chloro-6-(nitromethyl)-1,3-dioxaindane (CAS No. 2229610-50-6)

4-chloro-6-(nitromethyl)-1,3-dioxaindane (CAS No. 2229610-50-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its nitromethyl and chloro functional groups, belongs to the class of 1,3-dioxaindane derivatives. Its molecular formula and intricate architecture make it a subject of interest for researchers exploring novel synthetic pathways and functional materials.

The compound's CAS number 2229610-50-6 serves as a unique identifier, ensuring precise referencing in scientific literature and databases. Its systematic name, 4-chloro-6-(nitromethyl)-1,3-dioxaindane, reflects its chemical structure, which includes a fused bicyclic system with a 1,3-dioxolane ring. This structural motif is increasingly studied for its potential in agrochemicals, pharmaceutical intermediates, and material science. Recent trends in green chemistry have also sparked interest in optimizing the synthesis of such compounds to minimize environmental impact.

One of the most searched questions related to 4-chloro-6-(nitromethyl)-1,3-dioxaindane revolves around its synthetic routes and reactivity. Researchers often inquire about the feasibility of introducing alternative substituents to enhance its properties or modify its applications. For instance, the nitromethyl group is known for its versatility in nucleophilic reactions, making it a valuable building block in organic synthesis. Additionally, the chloro substituent at the 4-position offers opportunities for further functionalization via cross-coupling reactions, a topic frequently explored in modern catalysis research.

In the context of user-generated queries, many professionals seek information on the stability and storage conditions of CAS No. 2229610-50-6. Proper handling and storage are critical to maintaining its integrity, especially given the sensitivity of the nitromethyl moiety to environmental factors. Furthermore, the compound's solubility in common organic solvents is a recurring topic, as it directly impacts its utility in industrial and laboratory settings.

Another hot topic tied to 4-chloro-6-(nitromethyl)-1,3-dioxaindane is its potential role in sustainable chemistry. With growing emphasis on eco-friendly synthesis, researchers are investigating catalytic methods to produce this compound with higher yields and lower waste generation. The integration of biocatalysts or flow chemistry techniques could revolutionize its production, aligning with global sustainability goals.

From a commercial perspective, the demand for CAS No. 2229610-50-6 is driven by its applicability in high-value intermediates. Its structural features make it a candidate for designing advanced materials, such as polymers with tailored properties or electronic components. The compound's thermal stability and compatibility with other chemicals are often highlighted in technical datasheets, addressing common inquiries from industrial users.

In summary, 4-chloro-6-(nitromethyl)-1,3-dioxaindane (CAS No. 2229610-50-6) represents a fascinating intersection of organic chemistry and applied science. Its multifaceted applications, coupled with ongoing research into its synthesis and properties, ensure its relevance in both academic and industrial spheres. As innovation continues, this compound is poised to play a pivotal role in emerging technologies and sustainable practices.